Cas no 61806-77-7 (benzyl(hexan-2-yl)amine)

• Product Name: benzyl(hexan-2-yl)amine
• CAS No: 61806-77-7
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 465629
• PubChem ID: 22895081
• Update Time: 2025-11-02

benzyl(hexan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1-methylpentyl)-
• N-benzylhexan-2-amine
• benzyl(hexan-2-yl)amine
• 61806-77-7
• MFCD12050292
• N-benzyl-N-(1-methylpentyl)amine
• F1967-9908
• AKOS009945562
• DTXSID20628780
• SCHEMBL9427386

• Inchi： 1S/C13H21N/c1-3-4-8-12(2)14-11-13-9-6-5-7-10-13/h5-7,9-10,12,14H,3-4,8,11H2,1-2H3
• InChI Key： HPYBESIVESNUBV-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C)CCCC

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on benzyl(hexan-2-yl)amine

Benzyl(hexan-2-yl)amine (CAS No. 61806-77-7): Properties, Applications, and Market Insights

Benzyl(hexan-2-yl)amine (CAS No. 61806-77-7) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This secondary amine, featuring a benzyl group and a hexan-2-yl substituent, has garnered significant attention due to its unique chemical properties and potential uses in various industries. In this comprehensive guide, we will explore its molecular structure, synthesis methods, key applications, and emerging market trends.

The molecular formula of benzyl(hexan-2-yl)amine is C₁₃H₂₁N, with a molecular weight of 191.31 g/mol. Its structure combines the aromatic characteristics of the benzyl moiety with the aliphatic nature of the hexan-2-yl chain, making it an interesting subject for researchers studying structure-activity relationships. Recent studies in green chemistry applications have highlighted its potential as a building block for environmentally friendly compounds, aligning with current industry trends toward sustainable chemical production.

In pharmaceutical research, benzyl(hexan-2-yl)amine derivatives have shown promise in drug discovery programs. The compound's ability to serve as a pharmacophore in central nervous system (CNS) targeted molecules has been particularly noteworthy. With growing interest in neuropharmaceuticals and cognitive enhancers, this amine derivative is being investigated for its potential in developing new therapeutic agents. Researchers are particularly interested in its blood-brain barrier permeability characteristics, which are crucial for CNS drug development.

The agrochemical industry has also found applications for benzyl(hexan-2-yl)amine in the synthesis of novel crop protection agents. Its structural features make it suitable for creating compounds with specific modes of action against agricultural pests. Recent developments in precision agriculture and sustainable pest management have increased demand for such specialized chemical building blocks. The compound's potential in creating biodegradable agrochemicals is particularly relevant to current environmental concerns.

From a synthetic chemistry perspective, benzyl(hexan-2-yl)amine serves as an important intermediate in organic synthesis. Its reactivity allows for various functional group transformations, making it valuable in multi-step synthesis processes. Recent advances in catalytic amination techniques have improved the efficiency of producing this compound, reducing costs and environmental impact. These developments are particularly important given the current focus on atom economy and green synthesis methods in the chemical industry.

The global market for benzyl(hexan-2-yl)amine has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts note particular interest from regions with strong generic drug manufacturing capabilities and growing agricultural biotechnology industries. The compound's versatility and relatively straightforward synthesis make it attractive for manufacturers looking to expand their fine chemical portfolios. Recent supply chain challenges have also highlighted the importance of reliable sources for such specialty chemicals.

Quality control and analytical characterization of benzyl(hexan-2-yl)amine are crucial aspects of its commercial production. Modern analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure purity and consistency. These quality assurance measures are particularly important given the compound's use in regulated industries like pharmaceuticals, where Good Manufacturing Practice (GMP) standards must be met. The development of robust analytical methods for this compound has been an active area of research.

Storage and handling of benzyl(hexan-2-yl)amine require standard chemical safety precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers away from strong oxidizers is recommended to maintain stability. The compound's shelf life can be extended through storage under inert atmosphere conditions, a practice becoming increasingly common in the specialty chemicals industry. These considerations are part of broader industry trends toward improved chemical stewardship and safety management.

Future research directions for benzyl(hexan-2-yl)amine include exploration of its potential in material science applications, particularly in the development of novel polymeric materials and surface modifiers. The compound's amphiphilic character makes it interesting for creating smart materials with responsive properties. Additionally, its potential in catalysis and ligand design for transition metal complexes is an area of active investigation, aligning with current interests in homogeneous catalysis and organometallic chemistry.

In conclusion, benzyl(hexan-2-yl)amine (CAS No. 61806-77-7) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features, combined with current trends in green chemistry, drug discovery, and sustainable agriculture, ensure its continued relevance in chemical research and industrial applications. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its position as a valuable intermediate in organic synthesis and specialty chemical production.